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Compound of Interest

Compound Name: N-Propylpentanamine

Cat. No.: B7808577

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-Propylpentanamine, tailored for researchers, scientists, and professionals in
drug development. The document presents quantitative data in a structured format, details
relevant experimental methodologies, and includes visualizations to clarify complex processes
and relationships.

Core Physicochemical Data

N-Propylpentanamine, a secondary amine, possesses a range of physicochemical properties
crucial for its application and handling in a laboratory setting. These properties are summarized
in the table below.
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Property Value Reference
Molecular Formula CsHioN [1]
Molecular Weight 129.24 g/mol [1]

Boiling Point 163 °C at 760 mmHg

Density 0.762 g/cm?

Vapor Pressure 2.1 mmHg at 25°C

Flash Point 39.7°C

Refractive Index 1.418

General amine properties
suggest that while the amine
group can form hydrogen
bonds with water, the eight-
Water Solubility Low to moderate carbon chain reduces its
solubility.[2][3] Amines with five
or six carbon atoms represent
the borderline of solubility in

water.[2]

Experimental Protocols

The determination of the physicochemical properties of N-Propylpentanamine involves
several standard laboratory procedures. The methodologies for key experiments are detailed

below.

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[4] The principle relies on observing the temperature at which the vapor
pressure of the liquid equals the applied atmospheric pressure.[4]

Methodology:

o Sample Preparation: A small amount (a few milliliters) of N-Propylpentanamine is placed
into a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test
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tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample
is level with the thermometer bulb. This entire setup is then placed in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil).

Heating: The Thiele tube is gently heated at the side arm. The design of the tube allows for
the circulation of the oil, ensuring uniform heating.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles.[4] The heating is continued until a continuous and rapid stream
of bubbles emerges from the capillary tube. At this point, the heat source is removed.

Boiling Point Determination: The liquid is allowed to cool. The boiling point is the temperature
at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.
[4] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.
The barometric pressure should be recorded alongside the boiling point.[4]
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Workflow for Boiling Point Determination.
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The density of a liquid is its mass per unit volume. A straightforward method involves
measuring the mass of a precisely known volume of the liquid.[5][6][7]

Methodology:

Mass of Empty Container: An empty, dry graduated cylinder or pycnometer is placed on an
electronic balance, and its mass is recorded.[5][7]

e Volume Measurement: A specific volume of N-Propylpentanamine (e.g., 10 mL) is carefully
added to the graduated cylinder. The volume is read from the bottom of the meniscus at eye
level to avoid parallax error.[5]

» Mass of Container and Liquid: The graduated cylinder containing the liquid is reweighed, and
the combined mass is recorded.[5]

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the combined mass. The density is then calculated using the formula: Density
(p) = Mass (m) / Volume (V)[5][6]

o Replication: The procedure should be repeated multiple times to ensure accuracy, and the
average density value is reported.[7]
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l
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Workflow for Density Determination.

Amines exhibit basic properties and their solubility in water is dependent on the balance

between the polar amine group capable of hydrogen bonding and the nonpolar hydrocarbon
portion of the molecule.[3][8]

Methodology (Qualitative):

o Sample Addition: Add a small quantity (e.g., 5 drops) of N-Propylpentanamine to a test
tube.[9]

+ Solvent Addition: Add approximately 2 mL of deionized water to the test tube.[9]
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o Observation: Vigorously stir or shake the mixture and observe. If the amine dissolves
completely, it is considered soluble. If it forms a separate layer or a cloudy suspension, it has

low solubility.

 Acidification: To the same test tube, add a 10% hydrochloric acid solution dropwise until the
solution is acidic (test with litmus or pH paper).[9] Amines, being basic, react with acids to
form more soluble amine salts.[9][10] An observation of increased solubility upon
acidification confirms the basic nature of the amine.
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Molecular Properties Interactions with Water
Amine Group (-NH-) Forms Hydrogen Bonds
L Polar (Promotes Solubility) D
N-Propylpentanamine BT e Overall Water Solubility

(Low to Moderate)

(C8H19N) — due to long chain
Hydrocarbon Chains (C8) Hydrophobic Effect [
Nonpolar (Hinders Solubility)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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